(Oxan-4-ylidene)amino 4-methylbenzene-1-sulfonate

• IUPAC Name: (oxan-4-ylideneamino) 4-methylbenzenesulfonate
• InChI: InChI=1S/C12H15NO4S/c1-10-2-4-12(5-3-10)18(14,15)17-13-11-6-8-16-9-7-11/h2-5H,6-9H2,1H3
• InChI Key: DLWJEJWZGOLDHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)ON=C2CCOCC2
• Molecular Formula: C12H15NO4S
• Molecular Weight: 269.32 g/mol
• CAS No.: 61108-59-6

Description

(Oxan-4-ylidene)amino 4-methylbenzene-1-sulfonate, or OAMMBS, is a type of chemical compound that is used in a variety of scientific research applications. It is a sulfonate ester, which is a type of organic compound that contains an ester group and a sulfonate group. OAMMBS is a white crystalline solid at room temperature and has a melting point of 134-135°C. OAMMBS is typically used in laboratory experiments due to its low cost and availability.

Scientific Research Applications

Antioxidant and Corrosion Inhibitors in Lubricating Oils

4-(4-oxo-4H-benzo[d][1,3]oxazin-2-yl)phenyl-4-methylbenzenesulfonate, a derivative of the compound of interest, has been synthesized and tested as an antioxidant and corrosion inhibitor for gasoline lubricating oil. Certain compounds within this family showed high antioxidant activity, indicating their potential application in enhancing the performance and lifespan of lubricating oils (Habib, Hassan, & El‐Mekabaty, 2014).

Antibacterial and Surface Activity

The sulfonate derivatives have been explored for their antibacterial properties. For instance, certain 1,2,4-triazole derivatives showed effectiveness as surface-active agents and exhibited antimicrobial activity, suggesting their potential in medical and industrial applications (El-Sayed, 2006).

Heterocyclic Synthesis and Chelating Ligands

Compounds like acyl(R-sulfonyl)ketene aminals, derived from similar structures, have been synthesized for use in heterocyclic synthesis and as chelating ligands, indicating a broad scope of application in organic chemistry and possibly in materials science (Voronkova et al., 2010).

Biological Activity in Microorganisms

Derivatives of the compound have shown biological activity against various bacteria and fungi. They have been identified to possess bactericidal and fungicidal activity, which could be significant in developing new antimicrobial agents (Konovalova et al., 2021).

Nonlinear Optical Single Crystals

In materials science, derivatives of the compound have been used in the growth of single crystals with potential applications in nonlinear optics. These materials have shown promising properties for photonics and optoelectronics (Parol et al., 2020).